Cas no 1342703-44-9 (Cyclohexyl (4-bromo-2-fluorophenyl)methanol)

• Product Name: Cyclohexyl (4-bromo-2-fluorophenyl)methanol
• CAS No: 1342703-44-9
• MF: C₁₃H₁₆BrFO
• MW: 287.167946815491
• MDL: MFCD16293533
• CID: 5168893
• Update Time: 2026-03-04

Cyclohexyl (4-bromo-2-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluorophenyl)(cyclohexyl)methanol
• Cyclohexyl (4-bromo-2-fluorophenyl)methanol
• Benzenemethanol, 4-bromo-α-cyclohexyl-2-fluoro-

• MDL： MFCD16293533
• Inchi： 1S/C13H16BrFO/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h6-9,13,16H,1-5H2
• InChI Key： ZEMIKZISKUASGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1CCCCC1)O

Computed Properties

• Exact Mass: 286.037
• Monoisotopic Mass: 286.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclohexyl (4-bromo-2-fluorophenyl)methanol

Comprehensive Overview of Cyclohexyl (4-bromo-2-fluorophenyl)methanol (CAS No. 1342703-44-9)

Cyclohexyl (4-bromo-2-fluorophenyl)methanol (CAS No. 1342703-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexyl and halogenated phenyl groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo and fluoro substitution, enhances its reactivity and selectivity, making it a valuable asset in modern synthetic chemistry.

The growing interest in halogenated compounds like Cyclohexyl (4-bromo-2-fluorophenyl)methanol stems from their applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with current trends in targeting COVID-19 and other infectious diseases. Additionally, its role in crop protection formulations has sparked discussions in agrochemical forums, particularly in the context of sustainable farming practices.

From a synthetic perspective, CAS No. 1342703-44-9 is often synthesized via Grignard reactions or reductive amination, methods frequently searched by organic chemists. Its stereochemistry and chiral purity are critical parameters, as they influence the efficacy of downstream applications. This aligns with the rising demand for enantioselective synthesis techniques, a hot topic in academic and industrial research.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of Cyclohexyl (4-bromo-2-fluorophenyl)methanol is essential to ensure workplace safety. This resonates with the increasing focus on green chemistry and REACH compliance, topics frequently queried in regulatory databases. The compound’s biodegradability and ecotoxicological profile are under scrutiny, reflecting broader societal concerns about sustainable chemical usage.

In the pharmaceutical sector, CAS No. 1342703-44-9 is being investigated for its potential in central nervous system (CNS) drug development. Its lipophilicity, influenced by the cyclohexyl moiety, may improve blood-brain barrier penetration—a key factor in treating neurodegenerative diseases like Alzheimer’s. This connection to neurological research addresses a high-traffic area in medical literature and patient advocacy discussions.

Market analysts note a steady rise in demand for halogenated intermediates, driven by the expansion of generic pharmaceuticals and patent expirations. Cyclohexyl (4-bromo-2-fluorophenyl)methanol is no exception, with suppliers highlighting its cost-effectiveness and scalability—factors often searched by procurement specialists. Its compatibility with continuous flow chemistry further enhances its industrial appeal, a trend gaining traction in process optimization circles.

In conclusion, Cyclohexyl (4-bromo-2-fluorophenyl)methanol (CAS No. 1342703-44-9) represents a multifaceted compound with applications spanning drug development, agrochemical innovation, and material science. Its relevance to contemporary research themes—from pandemic response to sustainability—ensures its continued prominence in scientific discourse. As analytical techniques like LC-MS and NMR advance, further insights into its properties and applications are anticipated, solidifying its position in the chemical landscape.